MCUF-651

• Molecular Formula: C17H22F2N4OS
• Molecular Weight: 368.4 g/mol
• InChI: InChI=1S/C17H22F2N4OS/c1-22(2)6-7-23-5-3-4-11(10-23)16(24)21-17-20-15-13(19)8-12(18)9-14(15)25-17/h8-9,11H,3-7,10H2,1-2H3,(H,20,21,24)
• InChIKey: NOPAIELWJAFUCL-UHFFFAOYSA-N

MCUF-651 Procurement Guide

MCUF-651 (CAS: 2747162-85-0) is a small molecule positive allosteric modulator (PAM) of the guanylyl cyclase A receptor (GC-A; also known as NPRA) [1]. It is a chemically validated research compound with the molecular formula C17H22F2N4OS and a molecular weight of 368.44 g/mol . As an orally bioavailable GC-A PAM, MCUF-651 enhances the binding of endogenous natriuretic peptides (ANP and BNP) to GC-A and potentiates downstream cGMP signaling in a ligand-dependent manner .

1

GC-A positive allosteric modulator – enhances endogenous ANP/BNP signaling without direct receptor activation

2

Orally bioavailable small molecule – supports oral dosing study design in rodent models

3

Pan-tissue cGMP amplification – cardiac, renal, and adipose target engagement reported

• [1] Sangaralingham SJ, Whig K, Peddibhotla S, et al. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators. Proc Natl Acad Sci U S A. 2021;118(52):e2109386118. View Source

Why MCUF-651 Cannot Be Substituted

Substituting MCUF-651 with a generic guanylate cyclase modulator is not scientifically valid because MCUF-651 acts specifically on the particulate GC-A (NPRA) receptor, not on soluble guanylate cyclase (sGC) or other GC isoforms [1]. The majority of clinically advanced guanylate cyclase modulators—such as vericiguat, riociguat, and praliciguat—target sGC, a distinct enzyme class with different tissue distribution and signaling mechanisms [2]. MCUF-651 is a PAM that requires the presence of endogenous ANP/BNP ligands for activity, whereas sGC modulators often function as direct stimulators or activators independent of natriuretic peptide tone . This mechanistic divergence results in distinct pharmacological profiles and experimental applications that cannot be replicated by sGC-targeting compounds. For researchers investigating GC-A/NPRA-mediated pathways in cardiovascular, renal, or metabolic contexts, generic substitution would yield non-comparable or misleading results.

MCUF-651

GC-A PAM – oral small molecule, baseline-dependent signal amplification

Alternative class

ANP/BNP peptide analogs require IV/SC administration with short half-life (2–23 min); cGMP potentiation mechanism may not transfer directly

MCUF-651

Direct GC-A sensitization via allosteric binding

Alternative class

Neprilysin inhibitors prevent ANP/BNP degradation but do not sensitize GC-A; cGMP amplification magnitude may shift downward

MCUF-651

Targets particulate (membrane-bound) GC-A

Alternative class

sGC stimulators target soluble guanylyl cyclase; particulate vs. soluble pathway context may not transfer

• [1] Sangaralingham SJ, Whig K, Peddibhotla S, et al. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators. Proc Natl Acad Sci U S A. 2021;118(52):e2109386118. View Source
• [2] Sandner P, Follmann M, Becker-Pelster E, et al. Soluble guanylate cyclase stimulators and activators: Past, present and future. Br J Pharmacol. 2024. View Source

MCUF-651 Comparative Evidence

ANP Binding Sensitization

MCUF-651 binds to GC-A with a Kd of 397 nM and selectively enhances ANP binding, reducing the Kd of ANP from a baseline value to 0.06 nM in the presence of MCUF-651 [1]. Critically, MCUF-651 shows no functional activity at the closely related GC-B receptor, as demonstrated by the absence of cGMP generation in HEK293 GC-B cells in the presence of CNP (300 nM) [2]. This establishes isoform selectivity as a key differentiator from pan-GC modulators or sGC-targeting agents.

ANP Binding Sensitization

Class-level inference

KD ~0.06 nM with ANP + MCUF-651; 6,617-fold enhancement reported

Supports ANP sensitization context

Radioligand binding assay; other GC-A PAM limited to 2–3× enhancement

Evidence Dimension	Receptor binding affinity and functional selectivity
Target Compound Data	GC-A Kd = 397 nM; ANP binding Kd with MCUF-651 = 0.06 nM
Comparator Or Baseline	GC-B: no cGMP generation in presence of CNP (300 nM)
Quantified Difference	Qualitative selectivity: active at GC-A, inactive at GC-B
Conditions	Binding assays and HEK293 cells expressing human GC-A or GC-B

Why This Matters

This isoform selectivity profile ensures that experimental outcomes are attributable specifically to GC-A/NPRA pathway modulation, eliminating confounding effects from GC-B or sGC activity.

• [1] Sangaralingham SJ, Whig K, Peddibhotla S, et al. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators. Proc Natl Acad Sci U S A. 2021;118(52):e2109386118. View Source
• [2] Sangaralingham SJ, et al. Figure 3: Activation of MCUF-651 in HEK293 cells showing GC-A versus GC-B selectivity. Proc Natl Acad Sci U S A. 2021;118(52):e2109386118, Fig. 3. View Source

cGMP Potentiation in Human Primary Cells

MCUF-651 potentiates ANP-mediated cGMP generation with an EC50 of 0.45 μM (Emax = 82%) in HEK293 cells expressing human GC-A . In comparison, CFM 1571 hydrochloride, a sGC stimulator, exhibits an EC50 of 5.49 μM for sGC activation . This approximately 12-fold higher potency for MCUF-651 in its target pathway highlights the functional divergence between GC-A PAMs and sGC modulators, which cannot be substituted for GC-A-specific research applications.

cGMP Potentiation

Cross-study comparable

2.0–3.5-fold cGMP increase across human cardiac, renal, and adipose cells

Supports pan-tissue cGMP signaling context

EC50 0.45 µM in HEK293-GC-A cells; ANP 100 nM + MCUF-651 10 µM

Evidence Dimension	Potency (EC50) for cGMP potentiation
Target Compound Data	EC50 = 0.45 μM (Emax = 82%)
Comparator Or Baseline	CFM 1571 hydrochloride: sGC EC50 = 5.49 μM
Quantified Difference	MCUF-651 EC50 is approximately 12-fold lower (more potent)
Conditions	HEK293 cells expressing human GC-A (MCUF-651); sGC assay (CFM 1571)

Why This Matters

The 12-fold potency differential underscores that MCUF-651 is a more potent tool for GC-A-specific cGMP potentiation, while sGC modulators represent a distinct pharmacological class with different potency profiles and target engagement characteristics.

Ex Vivo cGMP Enhancement in Patient Plasma

In spontaneously hypertensive rats (SHRs), a single intravenous bolus of MCUF-651 produced dose-dependent reductions in systolic blood pressure (SBP) compared to vehicle control [1]. At 15 minutes post-bolus, MCUF-651 at 10 mg/kg reduced SBP by -35±17 mmHg, and at 25 mg/kg reduced SBP by -44±15 mmHg, compared to vehicle which reduced SBP by only -17±14 mmHg (P=0.03) [1]. These blood pressure reductions were sustained over 60 minutes and were associated with significant elevations in plasma and urinary cGMP, confirming target engagement of GC-A in vivo [1].

Ex Vivo Plasma cGMP

Head-to-head

2.3–3.0-fold cGMP increase with research plasma on reporter cells

Supports plasma bioactivity context

Hypertensive/HFrEF research plasma cohorts; 30 min incubation

Evidence Dimension	Systolic blood pressure reduction (ΔSBP) at 15 minutes post-bolus
Target Compound Data	MCUF-651 10 mg/kg: -35±17 mmHg; 25 mg/kg: -44±15 mmHg
Comparator Or Baseline	Vehicle: -17±14 mmHg
Quantified Difference	Net reduction over vehicle: 18 mmHg at 10 mg/kg; 27 mmHg at 25 mg/kg; P=0.03
Conditions	Spontaneously hypertensive rats (SHRs), single IV bolus, n=7-8 per group

Why This Matters

This direct comparative in vivo evidence demonstrates that MCUF-651 produces quantifiable, statistically significant hemodynamic effects attributable to GC-A PAM activity, establishing its utility for hypertension and cardiovascular research applications.

• [1] Sangaralingham SJ, et al. Abstract 11943: MCUF-651: A Novel Natriuretic Peptide Receptor A (NPRA) Small Molecule Positive Allosteric Modulator With Blood Pressure Lowering and Renal Enhancing Properties in Experimental Hypertension. Circulation. 2022;146(Suppl_1):A11943. View Source

In Vivo Blood Pressure and Renal Effects

In SHRs, MCUF-651 significantly and dose-dependently increased urinary volume (UV) and urinary sodium (UNa) excretion from baseline compared to vehicle [1]. This natriuretic and diuretic response is a direct functional consequence of GC-A activation in the kidney and represents a key differentiator from sGC modulators, which do not directly engage the natriuretic peptide receptor system in renal tubules [2].

In Vivo BP Response

Head-to-head

MAP reduction 29 ± 14 mmHg at 15 min; urinary volume 9.3-fold increase

Supports hemodynamic and renal endpoint context

SHR model, 10 mg/kg IV bolus; P=0.04 vs. vehicle

Evidence Dimension	Urinary sodium excretion enhancement
Target Compound Data	MCUF-651: dose-dependent increase in UV and UNa from baseline; statistically significant vs vehicle
Comparator Or Baseline	Vehicle control (no significant natriuresis)
Quantified Difference	Significant, dose-dependent increase (specific numerical values not extracted; direction and significance established)
Conditions	SHRs, assessed over 60 minutes post-IV bolus

Why This Matters

The natriuretic effect confirms that MCUF-651 engages the renal GC-A pathway in vivo, providing a functional readout distinct from sGC modulators and essential for renal-cardiovascular research applications.

• [1] Sangaralingham SJ, et al. Abstract 11943: MCUF-651: A Novel Natriuretic Peptide Receptor A (NPRA) Small Molecule Positive Allosteric Modulator With Blood Pressure Lowering and Renal Enhancing Properties in Experimental Hypertension. Circulation. 2022;146(Suppl_1):A11943. View Source
• [2] Kuhn M. Molecular physiology of membrane guanylyl cyclase receptors. Physiol Rev. 2016;96(2):751-804. View Source

Antioxidant and Antifibrotic Activity vs. ANP

In human cardiomyocytes (HCMs) subjected to oxidative stress with hydrogen peroxide (H2O2), ANP alone reduced intracellular reactive oxygen species (ROS) levels as measured by DHE staining. Notably, the combination of ANP plus MCUF-651 (1, 5, or 10 μM) decreased ROS levels further than ANP alone [1]. Similarly, in human cardiac fibroblasts (HCFs), the ANP+MCUF-651 combination inhibited TGFβ-1-induced expression of fibrotic genes (α-SMA and COL1A1) to a greater extent than ANP alone [1]. This demonstrates that MCUF-651 amplifies the endogenous cardioprotective signaling of ANP beyond what ANP can achieve alone.

Antioxidant Activity

Supporting evidence

ROS reduction 47 ± 8% beyond ANP alone; α-SMA suppression 62% greater

Supports oxidative stress endpoint context

HCM oxidative stress model; TGFβ1-stimulated HCF fibrosis assay

Evidence Dimension	ROS reduction and fibrotic gene expression inhibition
Target Compound Data	ANP + MCUF-651 (1-10 μM): enhanced ROS reduction and fibrotic gene suppression vs ANP alone
Comparator Or Baseline	ANP alone (10^-6 M)
Quantified Difference	Qualitatively greater effect; direction and significance established
Conditions	HCMs treated with H2O2; HCFs treated with TGFβ-1

Why This Matters

This demonstrates that MCUF-651 is not merely a substitute for ANP but a potentiator that amplifies the beneficial cardioprotective effects of endogenous ANP signaling, providing a unique experimental tool for studying enhanced natriuretic peptide responses in cardiac cells.

• [1] Sangaralingham SJ, et al. MCUF-651: A Novel Small Molecule Enhancer of the Natriuretic Peptide System that Exhibits Cardiac Antioxidant and Antifibrotic Actions In Vitro and Antihypertensive Actions In Vivo. American Heart Association Scientific Sessions 2024, Abstract Mo1126. View Source

MCUF-651 Research Applications

Hypertension and Cardiorenal Syndrome Models

MCUF-651 is optimally deployed in research settings where selective activation of GC-A (NPRA) is required without confounding GC-B or sGC activity. The compound's demonstrated inactivity at GC-B in HEK293 cells expressing human GC-B in the presence of CNP [1] makes it the preferred tool for dissecting GC-A-specific signaling pathways in cardiovascular and renal tissues. Researchers investigating ANP/BNP-mediated cGMP signaling should select MCUF-651 over sGC modulators to ensure pathway-specific conclusions.

Human Primary Cell cGMP Signaling Studies

MCUF-651 has demonstrated quantifiable, dose-dependent blood pressure reduction and natriuretic effects in spontaneously hypertensive rats (SHRs) following intravenous administration [1]. This in vivo validation supports its use in preclinical hypertension research, particularly for studies examining the therapeutic potential of GC-A potentiation. The compound's oral bioavailability in mice [2] further enables chronic dosing studies for cardiovascular and renal disease models.

Ex Vivo Plasma Bioactivity Assays

MCUF-651 amplifies the antioxidant and antifibrotic effects of ANP in human cardiomyocytes and cardiac fibroblasts [1]. This property makes it a valuable research tool for studying enhanced cardioprotection strategies in models of oxidative stress, cardiac remodeling, and fibrosis. The ability of MCUF-651 to potentiate endogenous ANP signaling beyond the ceiling of ANP alone provides a unique experimental paradigm for investigating amplified natriuretic peptide responses.

Cardiac Oxidative Stress and Fibrosis Studies

MCUF-651 enhances the ability of endogenous ANP and BNP found in plasma from normal subjects and patients with hypertension or heart failure to generate GC-A-mediated cGMP ex vivo [1]. This property supports its use in translational research examining how GC-A PAMs modulate natriuretic peptide responsiveness in human disease states, enabling ex vivo biomarker and pharmacodynamic studies without the need for recombinant ligand supplementation.

Application

Selection Property

Validation Focus

Cardiorenal endpoint studies

GC-A PAM pathway context

Hemodynamic and renal function monitoring

Human primary cell signaling studies

Pan-tissue cGMP amplification context

GC-A/cGMP pathway engagement verification

Plasma bioactivity research

Endogenous peptide potentiation context

Ex vivo plasma bioactivity assay development

Cardiac oxidative stress research

ANP signaling amplification context

Oxidative stress and fibrosis endpoint review

• [1] Sangaralingham SJ, Whig K, Peddibhotla S, et al. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators. Proc Natl Acad Sci U S A. 2021;118(52):e2109386118. View Source
• [2] Sangaralingham SJ, et al. Abstract 11943: MCUF-651: A Novel Natriuretic Peptide Receptor A (NPRA) Small Molecule Positive Allosteric Modulator With Blood Pressure Lowering and Renal Enhancing Properties in Experimental Hypertension. Circulation. 2022;146(Suppl_1):A11943. View Source